Cas no 887592-42-9 ([(5-chlorothiophen-2-yl)methyl]hydrazine)

[(5-chlorothiophen-2-yl)methyl]hydrazine structure
887592-42-9 structure
Product Name:[(5-chlorothiophen-2-yl)methyl]hydrazine
CAS No:887592-42-9
MF:C5H7ClN2S
MW:162.640478372574
MDL:MFCD07786294
CID:713698
PubChem ID:18072097
Update Time:2025-04-19

[(5-chlorothiophen-2-yl)methyl]hydrazine Chemical and Physical Properties

Names and Identifiers

    • Hydrazine,[(5-chloro-2-thienyl)methyl]-
    • (5-chlorothiophen-2-yl)methylhydrazine
    • 1[(5-chlorothiophen-2-yl)methyl]hydrazine
    • 2-Chloro-5-(hydrazinomethyl)-thiophene hydrochloride
    • [(5-chlorothiophen-2-yl)methyl]hydrazine
    • (5-CHLORO-THIOPHEN-2-YLMETHYL)-HYDRAZINE
    • ((5-Chlorothiophen-2-yl)methyl)hydrazine
    • EN300-270920
    • DTXSID60592517
    • 2-Chloro-5-(hydrazinomethyl)-thiophene
    • PB15933
    • CS-0057239
    • AKOS000164665
    • 887592-42-9
    • P10520
    • MDL: MFCD07786294
    • Inchi: 1S/C5H7ClN2S/c6-5-2-1-4(9-5)3-8-7/h1-2,8H,3,7H2
    • InChI Key: DQRWABUCYOMVGG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CNN)S1

Computed Properties

  • Exact Mass: 162.0018471g/mol
  • Monoisotopic Mass: 162.0018471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 69-72℃
  • Boiling Point: 301.5±32.0 °C at 760 mmHg
  • Flash Point: 136.1±25.1 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

[(5-chlorothiophen-2-yl)methyl]hydrazine Security Information

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